Cas no 1388052-29-6 (3-(2-fluoro-3-methoxyphenyl)azetidin-3-ol)

• Product Name: 3-(2-fluoro-3-methoxyphenyl)azetidin-3-ol
• CAS No: 1388052-29-6
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 4593127
• Update Time: 2025-05-19

3-(2-fluoro-3-methoxyphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoro-3-methoxyphenyl)azetidin-3-ol
• 3-(2-fluoro-3-methoxyphenyl)azetidin-3-ol

• Inchi： 1S/C10H12FNO2/c1-14-8-4-2-3-7(9(8)11)10(13)5-12-6-10/h2-4,12-13H,5-6H2,1H3
• InChI Key： FVKQJRWEJGSEOI-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC(OC)=C2F)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(2-fluoro-3-methoxyphenyl)azetidin-3-ol

3-(2-Fluoro-3-Methoxyphenyl)Azetidin-3-Ol: A Comprehensive Overview

The compound 3-(2-fluoro-3-methoxyphenyl)azetidin-3-ol, also known by its CAS number CAS No. 1388052-29-6, is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the properties, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 3-(2-fluoro-3-methoxyphenyl)azetidin-3-ol consists of an azetidine ring—a four-membered cyclic ether—substituted with a 2-fluoro-3-methoxyphenyl group at the third position. The azetidine ring is a saturated four-membered ring containing one oxygen atom, which contributes to its unique chemical reactivity and biological properties. The substitution pattern on the phenyl ring, particularly the presence of fluorine and methoxy groups, plays a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of azetidine-containing compounds in drug discovery. The compact size and rigidity of the azetidine ring make it an attractive scaffold for designing bioactive molecules. In particular, 3-(2-fluoro-3-methoxyphenyl)azetidin-3-ol has been investigated for its potential as a kinase inhibitor, which is a critical target in cancer therapy. The fluorine atom on the phenyl ring enhances the molecule's lipophilicity, while the methoxy group improves its solubility and bioavailability.

The synthesis of 3-(2-fluoro-3-methoxyphenyl)azetidin-3-ol involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the azetidine moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

In terms of biological activity, 3-(2-fluoro-3-methoxyphenyl)azetidin-3-ol has shown potent inhibitory effects against various protein kinases, including Aurora kinases and Src family kinases. These enzymes are overexpressed in several types of cancers and are associated with tumor progression and metastasis. The compound's ability to selectively inhibit these kinases makes it a promising candidate for anti-cancer drug development.

Beyond its role as a kinase inhibitor, recent studies have explored the potential of 3-(2-fluoro-3-methoxyphenyl)azetidin-3-ol in other therapeutic areas. For instance, its anti-inflammatory properties have been investigated in models of chronic inflammation, suggesting its potential application in treating inflammatory diseases such as rheumatoid arthritis. Additionally, preliminary studies indicate that this compound may possess neuroprotective effects, making it a candidate for treating neurodegenerative disorders like Alzheimer's disease.

The pharmacokinetic profile of 3-(2-fluoro-3-methoxyphenyl)azetidin-3-ol has also been extensively studied. Research indicates that the compound exhibits favorable absorption characteristics and moderate clearance rates, which are essential for achieving therapeutic concentrations in vivo. However, further optimization may be required to enhance its half-life and reduce potential toxicity.

In conclusion, 3-(2-fluoro-3-methoxyphenyl)azetidin-3-ol, with its unique structural features and diverse biological activities, represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound holds great promise for advancing drug discovery and development.